Cas no 5335-75-1 (4-Butylpyridine)

4-Butylpyridine structure

Product Name:4-Butylpyridine

CAS No:5335-75-1

Molecular Formula:C₉H₁₃N

Molecular Weight:135.2062

MDL:MFCD00129015

CID:382947

PubChem ID:138459

4-Butylpyridine Properties

Names and Identifiers

- 4-Butylpyridine
- Pyridine, 4-butyl-
- 4-buthylpyridine
- 4-Butyl-pyridin
- 4-n-butylpyridine
- Pyridine,4-butyl
- 4-BUTYL PYRIDINE
- 84YCH4G36W
- LWMDPZVQAMQFOC-UHFFFAOYSA-N
- NSC970
- 4-butyl-pyridine
- Pyridine, 4-n-butyl
- FCH839604
- VP14680
- RP01067
- EN001339
- BL000376
- AX8095414
- AB1010159
- Y9365
- A829535
- Cyclohexylethylether
- AKOS006273588
- DS-18604
- Q27269564
- FT-0617951
- UNII-84YCH4G36W
- MFCD00129015
- DTXSID60201511
- 5335-75-1
- CS-0186972
- NSC-970
- 4-Butylpyirdine
- NSC 970
- SCHEMBL346623
- 4-Butyl pyridine
- DTXCID90124002
- +Expand
- MDL： MFCD00129015
- InChIKey： LWMDPZVQAMQFOC-UHFFFAOYSA-N
- Inchi： 1S/C9H13N/c1-2-3-4-9-5-7-10-8-6-9/h5-8H,2-4H2,1H3
- SMILES： N1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

Exact Mass: 135.10500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 3
Monoisotopic Mass: 135.104799419g/mol
Heavy Atom Count: 10
Complexity: 74.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 12.9

Experimental Properties

LogP: 2.42420
PSA: 12.89000
Refractive Index: 1.4946
Boiling Point: 203.93°C (estimate)
Melting Point: 31.33°C (estimate)
Density: 0.9157

4-Butylpyridine Security Information

4-Butylpyridine Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Butylpyridine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00I9ZL-250mg	Pyridine, 4-butyl-	5335-75-1	95%	250mg	$194.00	2024-04-30
A2B Chem LLC	AI51953-250mg	4-Butylpyridine	5335-75-1	96%	250mg	$136.00	2024-04-19
Aaron	AR00IA7X-100mg	Pyridine, 4-butyl-	5335-75-1		100mg	$64.00
Alichem	A029189353-5g	4-Butylpyridine	5335-75-1	95%	5g	$710.20	2023-09-01
Apollo Scientific	OR933401-1g	4-Butylpyridine	5335-75-1	95%	1g	£395.00	2024-05-25
Chemenu	CM171886-1g	4-butylpyridine	5335-75-1	95%	1g	$204	2021-08-05
Crysdot LLC	CD11109529-5g	4-Butylpyridine	5335-75-1	95+%	5g	$495
eNovation Chemicals LLC	D750879-1g	Pyridine, 4-butyl-	5335-75-1	95+%	1g	$200	2024-06-06
Fluorochem	229043-250mg	4-Butylpyridine	5335-75-1	95%	250mg	￡89.00	2022-02-28
Matrix Scientific	187709-1g	4-Butylpyridine	5335-75-1		1g	$281.00	2023-09-07

4-Butylpyridine Synthesis

4-Butylpyridine Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:5335-75-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

4-Butylpyridine Related Literature

1. Synthesis, crystal structure and catalytic activities of [RuIII(bbpc)(PPh3)Cl][H2bbpc = 1,2-bis(4-tert-butylpyridine-2-carboxamido)-4,5-dichlorobenzene]

Po-Hung Ko,Tai-Yuen Chen,Jin Zhu,Kin-Fai Cheng,Shie-Ming Peng,Chi-Ming Che J. Chem. Soc. Dalton Trans. 1995 2215
2. New peripherally-substituted naphthalocyanines: synthesis, characterisation and evaluation in dye-sensitised photoelectrochemical solar cells

Xiyou Li,Nicholas J. Long,John N. Clifford,Colin J. Campbell,James R. Durrant New J. Chem. 2002 26 1076
3. Application of polypyrrole as a counter electrode for a dye-sensitized solar cell

Jiangbin Xia,Ling Chen,Shozo Yanagida J. Mater. Chem. 2011 21 4644
4. Pyridylic anions are soft nucleophiles in the palladium-catalyzed C(sp3)–H allylation of 4-alkylpyridines

Nour Wasfy,Faizan Rasheed,Rapha?l Robidas,Isabelle Hunter,Jiaqi Shi,Brian Doan,Claude Y. Legault,Dan Fishlock,Arturo Orellana Chem. Sci. 2021 12 1503
5. Highly-efficient metal-free organic dyes for dye-sensitized solar cells

Tamotsu Horiuchi,Hidetoshi Miura,Satoshi Uchida Chem. Commun. 2003 3036
6. The reactions of elemental germanium with 3,5-di-tert-butyl-1,2-benzoquinone

Ahmed A. El-Hadad,Bruce R. McGarvey,Belabbes Merzougui,Raymond G. W. Sung,Arun K. Trikha,Dennis G. Tuck J. Chem. Soc. Dalton Trans. 2001 1046
7. Lithium salt–nonionic surfactant lyotropic liquid crystalline gel-electrolytes with redox couple for dye sensitized solar cells

Ezgi Y?lmaz,Elif Berna Oluta?,G?zde Bar?m,Jayasundera Bandara,?mer Dag RSC Adv. 2016 6 97430
8. Spectroscopy, photophysical properties and crystal structures of luminescent diplatinum(I) complexes of bis(diphenylphosphino)methane

Hon-Kay Yip,Chi-Ming Che,Shie-Ming Peng J. Chem. Soc. Dalton Trans. 1993 179
9. A simple one phase preparation of organically capped gold nanocrystals

Mark Green,Paul O’Brien gold nanocrystals. Mark Green Paul O’Brien Chem. Commun. 2000 183
10. 7??Supramolecular chemistry

Roberto Quesada,Philip A. Gale Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2005 101 148

5335-75-1 (4-Butylpyridine) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:5335-75-1)4-Butylpyridine

Purity:99%

Quantity:5g

Price($):410.0